Cas no 53828-58-3 (1H-Indazole-4,5-dione, 6,7-dihydro-6,6-dimethyl-1-phenyl-)
53828-58-3 structure
Product Name:1H-Indazole-4,5-dione, 6,7-dihydro-6,6-dimethyl-1-phenyl-
CAS No:53828-58-3
MF:C15H14N2O2
MW:254.283863544464
CID:356278
PubChem ID:4412152
Update Time:2025-04-19
1H-Indazole-4,5-dione, 6,7-dihydro-6,6-dimethyl-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole-4,5-dione, 6,7-dihydro-6,6-dimethyl-1-phenyl-
- 6,6-dimethyl-1-phenyl-7H-indazole-4,5-dione
- AKOS024350422
- 53828-58-3
- 1-phenyl-4,5-dioxo-6,6-dimethyl-4,5,6,7-tetrahydroindazole
- ST50974739
- DTXSID30402992
- SCHEMBL13848537
-
- Inchi: 1S/C15H14N2O2/c1-15(2)8-12-11(13(18)14(15)19)9-16-17(12)10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
- InChI Key: ZMKCZZLFGGXJGD-UHFFFAOYSA-N
- SMILES: O=C1C(C2C=NN(C3C=CC=CC=3)C=2CC1(C)C)=O
Computed Properties
- Exact Mass: 254.10562
- Monoisotopic Mass: 254.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 52Ų
Experimental Properties
- PSA: 51.96
1H-Indazole-4,5-dione, 6,7-dihydro-6,6-dimethyl-1-phenyl- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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